Cas no 56015-03-3 (2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-)

2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]- structure
56015-03-3 structure
Product Name:2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
CAS No:56015-03-3
MF:C18H18O4
MW:298.333125591278
CID:376024
PubChem ID:5840990
Update Time:2025-04-19

2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-
    • (2E)-2-[(E)-1-hydroxy-3-phenylprop-2-enylidene]-5-methoxy-6,6-dimethylcyclohex-4-ene-1,3-dione
    • (E)-3-hydroxy-5-methoxy-4,4-dimethyl-2-(1-oxo-3-phenylpropen-2-yl)cyclohexa-2,5-dien-1-one
    • (2E)-2-[(2E)-1-hydroxy-3-phenylprop-2-en-1-ylidene]-5-methoxy-6,6-dimethylcyclohex-4-ene-1,3-dione
    • SCHEMBL13034017
    • NSC-607395
    • 56015-03-3
    • EINECS 259-947-5
    • 3-Hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-2,5-cyclohexadien-1-one
    • CHEMBL226846
    • DTXSID901118310
    • NSC607395
    • Inchi: 1S/C18H18O4/c1-18(2)15(22-3)11-14(20)16(17(18)21)13(19)10-9-12-7-5-4-6-8-12/h4-11,19H,1-3H3/b10-9+,16-13+
    • InChI Key: JSBRVQBSSZUGDW-FVTBZGPOSA-N
    • SMILES: O(C)C1=CC(/C(=C(/C=C/C2C=CC=CC=2)\O)/C(C1(C)C)=O)=O

Computed Properties

  • Exact Mass: 298.12054
  • Monoisotopic Mass: 298.120509
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 558
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.21
  • Boiling Point: 501.9°Cat760mmHg
  • Flash Point: 183°C
  • Refractive Index: 1.589
  • PSA: 63.6

2,5-Cyclohexadien-1-one,3-hydroxy-5-methoxy-4,4-dimethyl-2-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]- Related Literature

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